Cas no 1989672-04-9 (3-1-(2-carboxyethyl)cyclopropylpropanoic acid)

• Product Name: 3-1-(2-carboxyethyl)cyclopropylpropanoic acid
• CAS No: 1989672-04-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD30342873
• CID: 4633022
• PubChem ID: 122164403
• Update Time: 2025-05-20

3-1-(2-carboxyethyl)cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-carboxyethyl)cyclopropyl]propanoic acid
• 3-1-(2-carboxyethyl)cyclopropylpropanoic acid

• MDL： MFCD30342873
• Inchi： 1S/C9H14O4/c10-7(11)1-3-9(5-6-9)4-2-8(12)13/h1-6H2,(H,10,11)(H,12,13)
• InChI Key： YTNFZCRMQDLXSV-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)(CCC(O)=O)CC1

Additional information on 3-1-(2-carboxyethyl)cyclopropylpropanoic acid

3-1-(2-Carboxyethyl)cyclopropylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1989672-04-9, commonly referred to as 3-1-(2-carboxyethyl)cyclopropylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a carboxyethyl moiety, making it a versatile building block for various applications. In this article, we will delve into the structural properties, chemical behavior, and potential uses of this compound, supported by the latest research findings.

Structural Insights

The molecular structure of 3-1-(2-carboxyethyl)cyclopropylpropanoic acid is defined by its cyclopropyl ring, which introduces significant ring strain due to its triangular geometry. This strain contributes to the molecule's reactivity and makes it an attractive candidate for various chemical transformations. The presence of the carboxyethyl group (-CH₂COOH) further enhances the compound's functional versatility, enabling it to participate in a wide range of reactions such as esterification, amidation, and polymerization. Recent studies have highlighted the importance of such strained ring systems in drug design, where they can improve bioavailability and target specificity.

Chemical Properties and Reactivity

From a chemical standpoint, 3-1-(2-carboxyethyl)cyclopropylpropanoic acid exhibits remarkable reactivity due to the combination of its strained cyclopropyl ring and acidic carboxylic group. The cyclopropyl ring is known to undergo [3+X] cycloadditions, making it a valuable component in click chemistry reactions. Additionally, the carboxylic acid group can act as both an electrophilic and nucleophilic site depending on the reaction conditions. Recent research has demonstrated that this compound can serve as a precursor for the synthesis of bioactive molecules, including antibiotics and antiviral agents.

Applications in Drug Development

The potential of 3-1-(2-carboxyethyl)cyclopropylpropanoic acid in drug development has been extensively explored in recent years. Its unique structure allows for the creation of molecules with high binding affinity to specific protein targets, making it a promising candidate for therapeutic interventions. For instance, derivatives of this compound have shown potent inhibitory activity against enzymes involved in cancer progression and neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes efficiently has been highlighted in preclinical studies, underscoring its potential as a drug delivery agent.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 3-1-(2-carboxyethyl)cyclopropylpropanoic acid is crucial. Recent studies have focused on its biodegradability and toxicity profiles. Preliminary data suggest that this compound undergoes rapid hydrolysis under environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully assess its long-term effects on aquatic and terrestrial organisms.

Conclusion

In summary, 3-1-(2-carboxyethyl)cyclopropylpropanoic acid (CAS No. 1989672-04-9) is a multifaceted compound with immense potential across various scientific domains. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and insights into its properties, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.